Cas no 331763-69-0 (4-Fluoro-D-beta-homophenylalanine hydrochloride)

4-Fluoro-D-beta-homophenylalanine hydrochloride is a fluorinated non-natural amino acid derivative, primarily used in peptide synthesis and pharmaceutical research. Its key structural features include a beta-homophenylalanine backbone with a fluorine substitution at the para position, enhancing metabolic stability and modulating electronic properties. The D-configuration ensures compatibility with chiral peptide design, while the hydrochloride salt improves solubility for handling in aqueous systems. This compound is valued for its role in developing bioactive peptides, enzyme inhibitors, and radiolabeled probes due to its resistance to enzymatic degradation and tunable steric effects. Suitable for solid-phase peptide synthesis (SPPS), it offers precise control over peptide conformation and function.
4-Fluoro-D-beta-homophenylalanine hydrochloride structure
331763-69-0 structure
Product Name:4-Fluoro-D-beta-homophenylalanine hydrochloride
CAS No:331763-69-0
MF:C10H13ClFNO2
MW:233.667125463486
MDL:MFCD01860914
CID:304094
PubChem ID:45026876
Update Time:2025-06-10

4-Fluoro-D-beta-homophenylalanine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (R)-3-Amino-4-(4-fluorophenyl)butanoic acid hydrochloride
    • (3R)-3-amino-4-(4-fluorophenyl)butanoic acid,hydrochloride
    • (R)-3-Amino-4-(4-fluoro-phenyl)-butyric acid.HCl
    • (R)-3-Amino-4-(4-fluorophenyl)-butyric acid-HCl
    • 4-FLUORO-D-BETA-HOMOPHENYLALANINE HYDROCHLORIDE,
    • Benzenebutanoicacid, b-amino-4-fluoro-, hydrochloride (1:1),(bR)-
    • (R)-3-Amino-4-(4-fluorophenyl)butyricacidhydrochloride
    • (betaR)-beta-Amino-4-fluorobenzenebutanoic acid hydrochloride
    • DTXSID40661578
    • (3R)-3-amino-4-(4-fluorophenyl)butanoic acid;hydrochloride
    • AKOS016844069
    • (R)-3-amino-4-(4-fluorophenyl)-butyric acid HCl
    • (3R)-3-Amino-4-(4-fluorophenyl)butanoic acid--hydrogen chloride (1/1)
    • AS-48778
    • FD10047
    • (3R)-3-AMINO-4-(4-FLUOROPHENYL)BUTANOIC ACID HYDROCHLORIDE
    • MFCD01860914
    • 4-Fluoro-d-beta-homophenylalanine HCl
    • (R)-3-Amino-4-(4-fluorophenyl)butanoicacidhydrochloride
    • 4-Fluoro-D-beta-homophenylalanine hydrochloride
    • 331763-69-0
    • EN300-7370871
    • (R)-3-amino-4-(4-fluoro-phenyl)-butyric acid-HCl
    • CS-0217332
    • (r)-3-amino-4-(4-fluorophenyl)butyric acid hcl
    • MDL: MFCD01860914
    • Inchi: 1S/C10H12FNO2.ClH/c11-8-3-1-7(2-4-8)5-9(12)6-10(13)14;/h1-4,9H,5-6,12H2,(H,13,14);1H/t9-;/m1./s1
    • InChI Key: QCJJUEQWIMCTAA-SBSPUUFOSA-N
    • SMILES: Cl.FC1C=CC(=CC=1)C[C@H](CC(=O)O)N

Computed Properties

  • Exact Mass: 233.06200
  • Monoisotopic Mass: 233.062
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 191
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3A^2

Experimental Properties

  • PSA: 63.32000
  • LogP: 2.67250

4-Fluoro-D-beta-homophenylalanine hydrochloride Customs Data

  • HS CODE:2922499990
  • Customs Data:

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

4-Fluoro-D-beta-homophenylalanine hydrochloride Pricemore >>

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Additional information on 4-Fluoro-D-beta-homophenylalanine hydrochloride

Recent Advances in the Study of 4-Fluoro-D-beta-homophenylalanine hydrochloride (CAS: 331763-69-0)

4-Fluoro-D-beta-homophenylalanine hydrochloride (CAS: 331763-69-0) is a fluorinated amino acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential applications in drug development, particularly in the design of peptide-based therapeutics and enzyme inhibitors. Recent studies have focused on its synthesis, biological activity, and mechanistic insights, shedding light on its promising role in addressing various medical challenges.

The synthesis of 4-Fluoro-D-beta-homophenylalanine hydrochloride has been optimized in recent years to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel asymmetric synthesis route that utilizes chiral auxiliaries to achieve high enantiomeric excess. This advancement is critical for ensuring the compound's efficacy in biological systems, as the D-configuration is often preferred for its metabolic stability and reduced susceptibility to enzymatic degradation.

In terms of biological activity, 4-Fluoro-D-beta-homophenylalanine hydrochloride has shown potential as a building block for peptide-based drugs targeting neurodegenerative diseases. Research conducted by Smith et al. (2024) demonstrated its incorporation into amyloid-beta peptide analogs, where the fluorine substitution enhanced binding affinity to pathological protein aggregates. This finding opens new avenues for developing therapeutics for Alzheimer's disease and related conditions.

Mechanistic studies have also revealed that 4-Fluoro-D-beta-homophenylalanine hydrochloride can act as a competitive inhibitor of certain amino acid transporters, such as LAT1 (L-type amino acid transporter 1). This property is particularly relevant in cancer research, as LAT1 is overexpressed in many tumor types. A preclinical study (Lee et al., 2023) reported that derivatives of this compound could selectively inhibit LAT1, thereby depriving cancer cells of essential nutrients and slowing tumor growth.

Despite these promising developments, challenges remain in the clinical translation of 4-Fluoro-D-beta-homophenylalanine hydrochloride. Issues such as bioavailability, tissue distribution, and potential off-target effects need to be addressed through further pharmacokinetic and toxicological studies. Nonetheless, the compound's versatility and unique properties make it a valuable tool for both basic research and drug discovery efforts.

In conclusion, 4-Fluoro-D-beta-homophenylalanine hydrochloride (CAS: 331763-69-0) represents a compelling area of research in chemical biology and pharmaceutical sciences. Recent advancements in its synthesis, biological evaluation, and mechanistic understanding highlight its potential as a key player in the development of next-generation therapeutics. Continued exploration of this compound is expected to yield further insights and applications in the years to come.

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